Cas no 2228471-49-4 (3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane)

• Product Name: 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane
• CAS No: 2228471-49-4
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 6027736
• PubChem ID: 165641208
• Update Time: 2025-06-11

3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane
• 2228471-49-4
• EN300-1926042

• Inchi： 1S/C10H19Br/c1-9(2)8(6-5-7-11)10(9,3)4/h8H,5-7H2,1-4H3
• InChI Key： NBHKOBAYXSXVKI-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 218.06701g/mol
• Monoisotopic Mass: 218.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane

3-(3-Bromopropyl)-1,1,2,2-Tetramethylcyclopropane: A Comprehensive Overview

3-(3-Bromopropyl)-1,1,2,2-tetramethylcyclopropane (CAS No. 2228471-49-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of brominated alkyl cyclopropanes and is characterized by its cyclopropane ring and the presence of a bromine-substituted propyl group. The combination of these structural features imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane is C₁₀H₁₉Br, and its molecular weight is approximately 217.06 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of an appropriate alkyl chain followed by ring closure to form the cyclopropane structure. The detailed synthetic route involves the use of reagents such as bromine (Br₂) and catalysts like triethylamine (Et₃N) to achieve high yields and purity.

In terms of physical properties, 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane is a colorless liquid at room temperature with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and toluene. The compound's solubility characteristics make it suitable for use in various chemical processes and reactions.

The stability of 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane is an important consideration for its storage and handling. It is generally stable under normal laboratory conditions but should be stored in a cool, dry place away from direct sunlight and sources of heat. The compound is also sensitive to strong acids and bases, which can lead to decomposition or rearrangement reactions. Therefore, it is recommended to handle it with care and use appropriate personal protective equipment (PPE) during laboratory operations.

3-(3-Bromopropyl)-1,1,2,2-tetramethylcyclopropane has found applications in several areas of research and industry. One of its primary uses is as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The bromine atom in the molecule can be readily substituted with other functional groups through nucleophilic substitution reactions, making it a versatile building block for the preparation of more complex molecules. For example, recent studies have explored its potential in the synthesis of novel antiviral agents and anticancer drugs.

In the field of materials science, 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane has been investigated for its use in the development of new polymers and copolymers. The cyclopropane ring provides unique mechanical properties to the resulting materials, such as enhanced rigidity and thermal stability. Additionally, the presence of the bromine atom allows for further functionalization through post-polymerization modifications.

The environmental impact of 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane is another area of ongoing research. Studies have shown that the compound has low toxicity to aquatic organisms when used at low concentrations. However, it is important to follow proper disposal procedures to minimize any potential environmental impact. Efforts are being made to develop more sustainable synthetic routes for this compound using green chemistry principles.

In conclusion, 3-(3-bromopropyl)-1,1,2,2-tetramethylcyclopropane (CAS No. 2228471-49-4) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of more complex molecules. Ongoing research continues to explore new uses and improvements in its synthesis methods to enhance its utility and sustainability.